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Compound of Interest

Compound Name: 5-Hexenyl acetate

Cat. No.: B1332132

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-hexenyl acetate (CAS
5048-26-0), a versatile chemical compound with applications in organic synthesis, particularly
in the development of insect pheromones and polymers. This document details its chemical
and physical properties, provides experimental protocols for its synthesis and key reactions,
and presents its role in relevant chemical and biological pathways.

Chemical and Physical Properties

5-Hexenyl acetate, also known as hex-5-en-1-yl acetate, is a colorless liquid with a fruity,
green, and sweet odor profile.[1][2] It is a linear ester that finds use in various chemical
syntheses.[3]

Table 1: Physical and Chemical Properties of 5-Hexenyl Acetate
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Property Value Reference(s)
CAS Number 5048-26-0 [11[4115]
Molecular Formula CsH1402 [1][5][6]
Molecular Weight 142.20 g/mol [41051[7]
Density 0.883 g/mL at 25 °C [41[8]

Boiling Point 173-174 °C [4]18]
Refractive Index (n20/D) 1.423 [41[8]

Flash Point 60.6 °C (141.1 °F) - closed cup  [4][8]
- Insoluble in water; soluble in

Solubility [1119]
alcohol.[9]
MPLWNENKBSBMFN-

InChl Key [4117]
UHFFFAOYSA-N

SMILES CC(=0)occcecee=C [1]14]

Spectroscopic Data

The structural identification of 5-hexenyl acetate is supported by various spectroscopic
techniques. Data for tH NMR, 3C NMR, FTIR, and Mass Spectrometry are available in public
databases such as PubChem and SpectraBase.[1][10][11]

Table 2: Summary of Spectroscopic Data for 5-Hexenyl Acetate

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.guidechem.com/question/what-is-the-synthesis-route-of-id129913.html
https://www.organic-chemistry.org/namedreactions/olefin-metathesis.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9958613/
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id129913.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9958613/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9739665/
https://www.organic-chemistry.org/namedreactions/olefin-metathesis.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9958613/
https://www.researchgate.net/publication/250559844_ChemInform_Abstract_Simple_Synthesis_of_4E7Z-Tridecadien-1-yl_Acetate_a_Component_of_the_Sex_Pheromone_of_the_Potato_Moth_Phtorimaea_operculella_Lepidoptera_Gelechiidae
https://www.organic-chemistry.org/namedreactions/olefin-metathesis.shtm
https://www.mdpi.com/2075-4450/14/2/194
https://www.organic-chemistry.org/namedreactions/olefin-metathesis.shtm
https://www.mdpi.com/2075-4450/14/2/194
https://www.organic-chemistry.org/namedreactions/olefin-metathesis.shtm
https://www.mdpi.com/2075-4450/14/2/194
https://www.organic-chemistry.org/namedreactions/olefin-metathesis.shtm
https://www.mdpi.com/2075-4450/14/2/194
https://www.researchgate.net/publication/390285433_The_carboxylesterase_AtCXE12_converts_volatile_Z-3-hexenyl_acetate_to_Z-3-hexenol_in_Arabidopsis_leaves
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id129913.html
https://www.researchgate.net/publication/390285433_The_carboxylesterase_AtCXE12_converts_volatile_Z-3-hexenyl_acetate_to_Z-3-hexenol_in_Arabidopsis_leaves
https://www.organic-chemistry.org/namedreactions/olefin-metathesis.shtm
https://www.researchgate.net/publication/250559844_ChemInform_Abstract_Simple_Synthesis_of_4E7Z-Tridecadien-1-yl_Acetate_a_Component_of_the_Sex_Pheromone_of_the_Potato_Moth_Phtorimaea_operculella_Lepidoptera_Gelechiidae
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id129913.html
https://www.organic-chemistry.org/namedreactions/olefin-metathesis.shtm
https://www.benchchem.com/product/b1332132?utm_src=pdf-body
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id129913.html
https://www.researchgate.net/figure/Analysis-of-the-Z-3-hexenyl-acetate-biosynthetic-pathway-in-Acacia-confusa-Merr-A_fig4_394385851
https://boris-portal.unibe.ch/server/api/core/bitstreams/c813bc38-5c99-4495-9ab5-fa3b07683389/content
https://www.benchchem.com/product/b1332132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Technique Key Features

Characteristic signals for the terminal vinyl

protons, the methylene protons adjacent to the
1H NMR oxygen and the double bond, the remaining

methylene protons, and the acetyl methyl

protons.

Resonances corresponding to the carbonyl

carbon, the carbons of the double bond, the
13C NMR carbon attached to the oxygen, the other

methylene carbons, and the methyl carbon of

the acetate group.

Strong absorption band for the C=0 stretch of

the ester group, and characteristic bands for C-

FTIR
O stretching and C=C stretching of the vinyl
group.
Molecular ion peak and characteristic

Mass Spectrometry fragmentation pattern corresponding to the loss

of acetic acid and other fragments.[6]

Experimental Protocols
Synthesis of 5-Hexenyl Acetate from 6-bromo-1-hexene

This two-step procedure involves the formation of 5-hexenyl acetate followed by its hydrolysis
to 5-hexen-1-ol. The first step, detailed below, yields 5-hexenyl acetate.

Materials:

6-bromo-1-hexene

Potassium acetate

Tetrabutylammonium bromide

Acetonitrile
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o Methyl tert-butyl ether

e Anhydrous sodium sulfate
o Water

Procedure:

¢ In a round-bottom flask, dissolve 200.0 g of 6-bromo-1-hexene and 39.4 g of
tetrabutylammonium bromide in 400 ml of acetonitrile.

e Add 144.0 g of potassium acetate to the mixture.
e Heat the mixture to 82°C and reflux for 2 hours.[4]
 After cooling to 20°C, concentrate the mixture under reduced pressure.

e To the concentrate, add 400 ml of water and 200 ml of methyl tert-butyl ether and stir to
separate the layers.

o Extract the aqueous phase with an additional 100 ml of methyl tert-butyl ether.

o Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to obtain 5-hexenyl acetate.[4]

Purification: The crude 5-hexenyl acetate can be purified by vacuum distillation.

Olefin Cross-Metathesis for the Synthesis of (4E,7Z)-4,7-
Tridecadienyl Acetate

5-Hexenyl acetate is a key starting material for the synthesis of various insect sex
pheromones, such as (4E,72)-4,7-tridecadienyl acetate, through olefin cross-metathesis.[3]
This reaction typically employs a Grubbs catalyst.

General Procedure for Olefin Cross-Metathesis:

 In areaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the 5-
hexenyl acetate and the partner olefin in a suitable anhydrous solvent (e.qg.,
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dichloromethane).

e Add the Grubbs catalyst (e.g., Grubbs' 1st or 2nd generation catalyst) to the solution. The
catalyst loading is typically in the range of 1-5 mol%.

« Stir the reaction mixture at room temperature or with gentle heating. The progress of the
reaction can be monitored by TLC or GC.

e Upon completion, the reaction is quenched, and the catalyst is removed.

The product is purified by column chromatography on silica gel.

Applications in Synthesis
Pheromone Synthesis

5-Hexenyl acetate serves as a crucial building block in the synthesis of insect sex
pheromones. For instance, it is utilized in the synthesis of (4E,7Z)-4,7-tridecadienyl acetate, a
component of the potato tuberworm moth pheromone.[3] The synthesis often involves an olefin
cross-metathesis reaction.

Polymer Chemistry

5-Hexenyl acetate participates in ring-opening metathesis polymerization (ROMP) of
vinylnorbornene, where it is involved in the post-polymerization modification step.[3] This
highlights its utility in the synthesis of functional polymers.

Signaling Pathways and Logical Relationships
Synthesis of 5-Hexenyl Acetate

The synthesis of 5-hexenyl acetate from 6-bromo-1-hexene is a straightforward nucleophilic
substitution reaction. The logical workflow of this synthesis is depicted below.
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Caption: Synthetic workflow for 5-Hexenyl Acetate.

Biosynthesis and Metabolism of Hexenyl Acetate in
Plants

In plants, volatile compounds like hexenyl acetate play a role in defense mechanisms. (Z2)-3-
hexenyl acetate can be taken up by plant tissues and is subsequently hydrolyzed to (Z)-3-
hexenol by carboxylesterases. This conversion is a key step in the regulation of plant defense
signaling.[12][13]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1332132?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332132?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11986948/
https://www.masterorganicchemistry.com/reaction-guide/olefin-metathesis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biochemical Conversion
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Caption: Hydrolysis of (Z2)-3-Hexenyl Acetate in plants.

Metabolism of Pheromones and Plant Volatiles in
Insects

Insects possess sophisticated detoxification systems to process chemical signals from their
environment, including pheromones and plant volatiles. Carboxyl/cholinesterases (CCES) in
insects play a crucial role in the degradation of these chemical cues, which is essential for
terminating the signal and maintaining sensory acuity.[6][9]
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Insect Chemical Signal Processing
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Caption: Role of CCEs in insect chemical signal degradation.

Safety Information

5-Hexenyl acetate is classified as a flammable liquid and vapor.[7] It is important to handle this
chemical in a well-ventilated area, away from heat, sparks, and open flames.[10] Personal
protective equipment, including safety glasses and gloves, should be worn.[8] For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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